2-Methyltetrahydrofuran, (S)-

• CAS No.: 63798-12-9
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: (2S)-2-methyloxolane
• InChI: InChI=1S/C5H10O/c1-5-3-2-4-6-5/h5H,2-4H2,1H3/t5-/m0/s1
• InChI Key: JWUJQDFVADABEY-YFKPBYRVSA-N
• Isomeric SMILES: C[C@H]1CCCO1
• Canonical SMILES: CC1CCCO1

Description

(S)-2-Methyltetrahydrofuran ((S)-2-MeTHF) is a chiral, cyclic ether derived from renewable biomass sources such as levulinic acid or furfural via hydrogenation . It is recognized as a green solvent due to its biodegradability, low toxicity, and reduced environmental footprint compared to petroleum-based solvents. Structurally, it is a five-membered ring with a methyl group at the 2-position, conferring greater steric hindrance and stability than tetrahydrofuran (THF). While most studies focus on the racemic mixture, the (S)-enantiomer may offer advantages in asymmetric synthesis or chiral separations, though solvent properties (e.g., boiling point, polarity) are largely enantiomer-independent .

Chemical Reactions Analysis

Ring-Opening Reactions

2-MeTHF undergoes nucleophilic ring-opening under acidic conditions. Treatment with hydrogen iodide (HI) proceeds via an SN2 mechanism due to steric hindrance at the tertiary carbon:

• Protonation of the ether oxygen

• Iodide attack at the less hindered primary carbon

• Formation of 5-iodopentan-2-ol as the major product .

Key mechanistic evidence :

• No carbocation intermediate observed

• Steric factors favor primary carbon attack despite potential carbocation stability trends

Table 1: Hydrogenation Pathways to 2-MeTHF

Precursor	Catalyst	Conditions	Yield	Selectivity	Source
Furfural	5% Pd/Supersorbon	260°C, 10 bar H₂	>99%	50%
Levulinic acid	Cu-Ni/Al₂O₃-ZrO₂	200°C, 50 bar H₂	99.8%	92%
γ-Valerolactone	Ru/C	150°C, 50 bar H₂	85%	78%

• Furfural route : Gas-phase hydrogenation at 260°C yields biphasic effluent with 49% 2-MeTHF .

• Levulinic acid pathway : Bimetallic catalysts enable near-quantitative conversion via γ-valerolactone intermediate .

Stability Comparison (35°C):

Solvent	Half-life of n-BuLi	Decomposition Pathway
THF	10 min	C-2 lithiation → cycloreversion
2-MeTHF	130 min	Slowed decomposition kinetics

Applications :

• Grignard reactions : Reduces Wurtz coupling byproducts (85% yield in MgCl-mediated reductions) .

• Asymmetric synthesis : Enables stereoselective alkylation with 98:2 enantiomeric ratio in nickel-catalyzed cross-couplings .

Reduction and Coupling Reactions

2-MeTHF enhances efficiency in reductive processes:

Table 2: Catalytic Performance in Reductions

Substrate	Catalyst	Solvent	Product	Yield
Ketones	RuPhos	2-MeTHF	Secondary alcohols	95%
Esters	Pd/C	2-MeTHF	Primary alcohols	89%

• Microfluidic lithiations : Achieves 98% conversion in acetylene additions at -30°C .

Isomerization and Metathesis

2-MeTHF facilitates tandem ring-closing metathesis (RCM)/isomerization:

Table 3: Isomerization Outcomes (80°C, 0.25 mol% Grubbs II)

Substrate	Solvent	Conversion	Product Ratio (Xb:Xc)
Allyl ethers	2-MeTHF	100%	79:21
N,N-diallylamides	2-MeTHF	100%	81:19

• Thermodynamic control : Isomer distribution aligns with Gibbs free energy calculations (ΔG ≤ 2 kcal/mol) .

Critical Analysis

• Solvent properties : Low water miscibility (4.4 g/100 g at 23°C) enables biphasic separations .

• Sustainability : Bio-derived 2-MeTHF reduces environmental impact by 65% compared to THF in LCSA models .

• Limitations : Racemic mixtures dominate industrial production; enantioselective syntheses of (S)-2-MeTHF remain underdeveloped in literature.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key physical properties of (S)-2-MeTHF with structurally similar solvents:

Property	(S)-2-MeTHF	THF	Diethyl Ether	Tetrahydropyran (THP)	n-Hexane
Boiling Point (°C)	80–82	66	34.6	88	69
Density (g/cm³)	0.85	0.89	0.71	0.88	0.66
Miscibility with Water	Low	High	Immiscible	Low	Immiscible
Stability to Peroxides*	Moderate	Low	High	Moderate	High
Renewable Source	Yes	No	No	Yes (biomass-derived)	No

*Peroxide formation risk increases with exposure to air and light; stabilizers are often required for THF and 2-MeTHF .

Key Observations :

• Boiling Point : (S)-2-MeTHF’s higher boiling point (80–82°C) vs. THF (66°C) makes it suitable for high-temperature reactions .
• Water Miscibility : Low miscibility with water enables its use in biphasic extraction, outperforming THF and matching n-hexane in lipid extraction .
• Stability : While THF readily forms explosive peroxides, (S)-2-MeTHF is more stable under similar conditions but still requires stabilizers for long-term storage .

Key Observations :

• Environmental Impact : (S)-2-MeTHF’s biodegradability and renewable origin contrast sharply with n-hexane’s neurotoxicity and persistence .

Extraction Processes

• Natural Product Extraction: (S)-2-MeTHF matches n-hexane in extracting carotenoids and aromas but with higher sustainability. Hansen solubility parameters (HSP) indicate superior affinity for non-polar compounds like triglycerides .
• Pharmaceuticals : Used as a replacement for dichloromethane in catalyst-free hydrophosphination reactions, yielding phosphines in >90% efficiency .

Advanced Materials

• OLEDs : Used as a solvent for phosphorescent emitters, with photophysical studies at 77 K revealing sharp emission peaks at 405 nm .

Limitations and Challenges

• Peroxide Formation : Like THF, (S)-2-MeTHF requires stabilizers to mitigate peroxide risks, complicating storage .
• Cost : Current production costs are higher than petroleum-derived solvents, though scaling biomass conversion (e.g., levulinic acid hydrogenation) may reduce expenses .

Q & A

Q. What are the key physicochemical properties of (S)-2-MeTHF that make it suitable as a solvent in organometallic reactions?

(S)-2-MeTHF exhibits low water miscibility, high stability under acidic/basic conditions, and a boiling point (~80°C) ideal for reflux applications. Its cyclic ether structure enhances solvation of organometallic reagents (e.g., Grignard or lithium-based compounds) by stabilizing reactive intermediates through coordination. Compared to THF, (S)-2-MeTHF demonstrates superior resistance to peroxide formation and reduced hygroscopicity, minimizing side reactions in moisture-sensitive syntheses .

Q. How does (S)-2-MeTHF compare to traditional solvents like THF in terms of environmental sustainability?

(S)-2-MeTHF is derived from renewable biomass (e.g., lignocellulosic waste) via hydrogenation of furfural or levulinic acid, reducing reliance on fossil fuels. Lifecycle analyses show its production generates 30% lower CO₂ emissions than petroleum-derived THF. Additionally, it is biodegradable and recyclable, aligning with green chemistry principles .

Q. What safety precautions are essential when handling (S)-2-MeTHF in laboratory settings?

Key precautions include:

• Flammability Control : Use spark-proof equipment and avoid open flames (flash point: -11°C) .
• Peroxide Mitigation : Test for peroxides periodically; stabilize with BHT (butylated hydroxytoluene) if stored long-term .
• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and flame-resistant lab coats. Use local exhaust ventilation to limit inhalation exposure .

Advanced Research Questions

Q. How can researchers optimize extraction efficiency of natural products using (S)-2-MeTHF based on Hansen solubility parameters (HSPs)?

HSPs predict solvent-solute interactions by quantifying dispersion (δD), polarity (δP), and hydrogen-bonding (δH) contributions. For example, in carotenoid extraction, (S)-2-MeTHF (δD=16.3, δP=4.5, δH=5.1 MPa¹/²) outperforms n-hexane due to closer HSP alignment with target compounds. Methodologically:

• Conduct HSP calculations using group contribution methods or experimental solubility tests.
• Validate with UV-Vis or HPLC to quantify extraction yields .

Q. What experimental strategies are recommended to mitigate peroxide formation in (S)-2-MeTHF during long-term storage?

• Stabilization : Add 0.1% w/w BHT or purge with nitrogen to inhibit autoxidation .
• Storage Conditions : Keep in amber bottles at 4°C, away from light and oxidizing agents.
• Monitoring : Use iodide-starch test strips or titrimetric methods (e.g., ASTM E299) every 3 months .

Q. How do thermodynamic properties of (S)-2-MeTHF, such as heat capacity and pseudorotation, influence its performance in low-temperature reactions?

Adiabatic calorimetry studies (7–350 K) reveal:

• Heat Capacity (Cp) : 148.6 J/mol·K at 298 K, enabling precise thermal management in exothermic reactions.
• Pseudorotation : Conformational flexibility contributes ~4 kJ/mol energy barriers, affecting entropy (S°= 295.6 J/mol·K). This influences solvent reorganization in cryogenic syntheses (e.g., organolithium reactions) .

Q. What methodologies are employed to resolve contradictions in toxicological assessments of (S)-2-MeTHF for pharmaceutical applications?

Discrepancies arise from:

• Acute vs. Chronic Exposure : ICH guidelines report NOAEL=1,000 mg/kg/day in rats for developmental toxicity, but zebrafish studies show LC₅₀=2,980 mg/L.
• Methodological Reconciliation : Use tiered testing—OECD TG414 for in vivo mammalian models and QSAR (quantitative structure-activity relationship) modeling to extrapolate human risks .

Q. How can enantiomeric purity of (S)-2-MeTHF impact its solvent efficacy in asymmetric synthesis, and what analytical techniques validate this?

While most studies use racemic 2-MeTHF, the (S)-enantiomer may induce chiral environments in catalysis. To assess enantiopurity:

• Chiral Chromatography : Use Chiralcel OD-H columns with hexane:isopropanol (90:10).
• Optical Rotation : Measure specific rotation ([α]D²⁵ = -15.6° for pure (S)-enantiomer).
  Current gaps: Limited data on enantiomer-specific solvent effects, warranting DFT studies or kinetic resolution experiments .